![molecular formula C24H21NO4S B3443897 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide](/img/structure/B3443897.png)
4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide
Overview
Description
4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide, also known as EHPB, is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promise in various fields, including cancer research, neurobiology, and drug discovery. In
Scientific Research Applications
4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide has been studied for its potential applications in various fields of scientific research. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. In neurobiology, this compound has been studied for its potential neuroprotective effects and its ability to modulate the activity of certain neurotransmitters. In drug discovery, this compound has been used as a lead compound for the development of new drugs targeting specific molecular pathways.
Mechanism of Action
The mechanism of action of 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide involves its ability to bind to specific molecular targets in cells. One of the main targets of this compound is the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells. By binding to this enzyme, this compound inhibits its activity and induces apoptosis in cancer cells. This compound also modulates the activity of certain neurotransmitters, such as dopamine and norepinephrine, by binding to specific receptors in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in cells and organisms. In cancer cells, this compound inhibits the activity of carbonic anhydrase IX, leading to a decrease in pH and an increase in oxidative stress, which ultimately induces apoptosis. In the brain, this compound modulates the activity of dopamine and norepinephrine, which are involved in various physiological processes such as mood regulation and attention.
Advantages and Limitations for Lab Experiments
One advantage of using 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide in lab experiments is its specificity for certain molecular targets, such as carbonic anhydrase IX. This allows researchers to study the effects of inhibiting specific pathways in cells and organisms. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide. One direction is the development of new drugs based on the structure of this compound that target specific molecular pathways in cells. Another direction is the study of the potential neuroprotective effects of this compound and its ability to modulate neurotransmitter activity in the brain. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound in cells and organisms.
properties
IUPAC Name |
4-ethyl-N-[4-hydroxy-3-(2-hydroxynaphthalen-1-yl)phenyl]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21NO4S/c1-2-16-7-11-19(12-8-16)30(28,29)25-18-10-14-22(26)21(15-18)24-20-6-4-3-5-17(20)9-13-23(24)27/h3-15,25-27H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUKGQHYMGHPXPZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)O)C3=C(C=CC4=CC=CC=C43)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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